4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-6-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidine

• IUPAC Name: 4-(3,5-dimethylpyrazol-1-yl)-2-methyl-6-(4-pyrazin-2-ylpiperazin-1-yl)pyrimidine
• InChI: InChI=1S/C18H22N8/c1-13-10-14(2)26(23-13)17-11-16(21-15(3)22-17)24-6-8-25(9-7-24)18-12-19-4-5-20-18/h4-5,10-12H,6-9H2,1-3H3
• InChI Key: LKLJVCAEDMHAKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC(=N2)C)N3CCN(CC3)C4=NC=CN=C4)C
• Molecular Formula: C18H22N8
• Molecular Weight: 350.4 g/mol
• CAS No.: 2548985-25-5

Description

The compound contains several functional groups including a pyrazole ring, a pyrimidine ring, and a piperazine ring. Pyrazoles are five-membered heterocycles that are associated with various biological activities such as antimicrobial, anticancer, and anti-inflammatory properties. Pyrimidines are six-membered heterocycles that are found in many important biomolecules, including the nucleic acids DNA and RNA. Piperazines are six-membered heterocycles and are often used in the preparation of pharmaceuticals.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques such as NMR spectroscopy and mass spectrometry. Single-crystal X-ray diffraction can also be used to determine the crystal structure of a compound.

Chemical Reactions Analysis

The chemical reactions of a compound depend on its functional groups. Pyrazoles, for example, can undergo a variety of reactions including alkylation, acylation, and oxidation.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various techniques. For example, the density, boiling point, vapor pressure, and other properties can be measured experimentally.

Mechanism of Action

Target of Action

The primary targets of the compound are yet to be identified. The compound is relatively new and research is ongoing to identify its specific targets and their roles .

Mode of Action

The exact mode of action of the compound is currently unknown due to the lack of specific studies on this compound . It is known that pyrazole derivatives have diverse pharmacological effects, including antileishmanial and antimalarial activities .

Biochemical Pathways

It has been suggested that the compound may interact with the biochemical pathways involved in the life cycle of leishmania and plasmodium species, given its antileishmanial and antimalarial activities .

Result of Action

It has been suggested that the compound may have potent antileishmanial and antimalarial activities .

Action Environment

It is known that environmental factors can significantly influence the pharmacokinetics and pharmacodynamics of a compound .

Biochemical Analysis

Biochemical Properties

4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-6-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidine: plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. For instance, it has been shown to inhibit acetylcholinesterase, an enzyme responsible for hydrolyzing acetylcholine in the nervous system . This inhibition can lead to increased levels of acetylcholine, affecting neurotransmission and potentially leading to neurotoxic effects. Additionally, the compound interacts with reactive oxygen species, influencing oxidative stress levels within cells .

Cellular Effects

The effects of This compound on cellular processes are profound. It has been observed to impact cell signaling pathways, gene expression, and cellular metabolism. The compound can induce oxidative stress by increasing the production of reactive oxygen species, leading to cellular damage and apoptosis . Furthermore, it affects the expression of genes involved in antioxidant defense mechanisms, thereby modulating the cell’s response to oxidative stress .

Molecular Mechanism

At the molecular level, This compound exerts its effects through several mechanisms. It binds to the active site of acetylcholinesterase, inhibiting its activity and leading to the accumulation of acetylcholine . This binding interaction is crucial for its neurotoxic effects. Additionally, the compound can interact with DNA and proteins, causing oxidative damage and altering their function . These interactions contribute to its overall biochemical and cellular effects.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of This compound change over time. The compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods, leading to a decrease in its efficacy . Long-term exposure to the compound has been shown to cause persistent oxidative stress and cellular damage, highlighting the importance of monitoring its stability and degradation in experimental setups .

Dosage Effects in Animal Models

The effects of This compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as antimicrobial or anti-inflammatory properties . At higher doses, it can induce toxic effects, including neurotoxicity and oxidative damage . These dose-dependent effects underscore the importance of careful dosage optimization in preclinical studies.

Metabolic Pathways

This compound: is involved in several metabolic pathways. It is metabolized by liver enzymes, including cytochrome P450, which facilitate its breakdown and elimination from the body . The compound’s metabolites can also interact with various biomolecules, influencing metabolic flux and altering metabolite levels . Understanding these metabolic pathways is crucial for predicting the compound’s pharmacokinetics and potential drug interactions.

Transport and Distribution

Within cells and tissues, This compound is transported and distributed through specific transporters and binding proteins . These interactions determine its localization and accumulation within different cellular compartments . The compound’s distribution can influence its efficacy and toxicity, making it essential to study its transport mechanisms in detail.

Subcellular Localization

The subcellular localization of This compound plays a critical role in its activity and function. It is primarily localized in the cytoplasm and nucleus, where it interacts with various biomolecules . The compound’s localization is influenced by targeting signals and post-translational modifications, which direct it to specific cellular compartments . These factors are crucial for understanding its mechanism of action and potential therapeutic applications.